8-[2-(Hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol

• CAS No.: 204193-43-1
• Molecular Formula: C15H20O4
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 8-[2-(hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol
• InChI: InChI=1S/C15H20O4/c16-11-12-3-1-2-4-13(12)14(17)5-7-15(8-6-14)18-9-10-19-15/h1-4,16-17H,5-11H2
• InChI Key: ZLOYNHJYVCJDOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C3=CC=CC=C3CO)O)OCCO2

Description

8-[2-(Hydroxymethyl)phenyl]-1,4-dioxaspiro[4.5]decan-8-ol is a useful research compound. Its molecular formula is C15H20O4 and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromobenzyl alcohol (3.0 g, 16 mmol) in THF (40 mL) cooled at −78° C. was added a 2.5 M solution of n-BuLi in hexanes (14.1 mL). The mixture was stirred at −4° C. for 1 hour and cooled back to −78° C. To it was added a solution of 1,4-cyclohexanedione mono-ethylene ketal (2.5 g, 16 mmol) in THF (10 mL) over 15 minutes. Stirring was continued at −78° C. for 30 minutes and at −4° C. for 1 hour. The reaction was quenched by addition of a solution of NH4Cl in water. The resulting solution was extracted with EtOAc three times. The combined extract was washed with brine, dried over MgSO4 and concentrated. Purification on silica gel eluting with 5% MeOH/CH2Cl2 provided the title compound. MS calculated (M+H)+ 265. found 287 (M+Na)+.